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Compound of Interest

Compound Name: 1-Phenylhexan-3-one

Cat. No.: B1360221

Essential Safety and Handling Guide for 1-
Phenylhexan-3-one

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 1-Phenylhexan-3-one in a laboratory setting. The following
procedural guidance is intended for researchers, scientists, and professionals in drug
development to ensure safe operational conduct.

Hazard Identification and Exposure Control

1-Phenylhexan-3-one is an organic compound classified as harmful if swallowed and can
cause serious eye damage[1]. Although specific occupational exposure limits have not been
established, it is prudent to handle this chemical with care to minimize all potential routes of
exposure.
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Quantitative Safety Data

Value Source

GHS Hazard Class (Oral)

Acute Toxicity, Category 4 [1]

GHS Hazard Class (Eyes)

Serious Eye Damage,

[1]

Category 1
OSHA PEL Not Available [2]
NIOSH REL Not Available [2]
ACGIH TLV Not Available [2]
Boiling Point 260-263 °C [3][4]
Flash Point 107 °C [3]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is critical due to the hazardous nature of 1-Phenylhexan-3-

one. The following equipment must be worn at all times when handling this chemical.
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Protection Type

Specification

Rationale and Citation

Eye and Face Protection

Chemical splash goggles that
comply with ANSI Z287.1
standards. A face shield should
be worn over goggles if there
is a significant risk of

splashing.

Protects against splashes that
can cause serious eye
damage. Standard prescription

glasses are not sufficient[1][5]

[6].

Skin Protection

A flame-resistant lab coat
should be worn over long-
sleeved clothing and pants.
Ensure closed-toe shoes are

worn.

Prevents skin contact and
protects from potential

splashes[5].

Hand Protection

Double gloving is
recommended. Use a
combination of a liner and an
outer glove. Given that 1-
Phenylhexan-3-one is both a
ketone and an aromatic
hydrocarbon, no single glove
material provides universal
protection. Butyl or natural
rubber gloves are effective
against ketones, but not
aromatic hydrocarbons[1].
Nitrile gloves offer poor
resistance to both ketones and
aromatic hydrocarbons|[3][7].
Therefore, it is crucial to
change gloves immediately if
contact with the chemical

OCcCurs.

Provides a barrier against skin
contact. The dual nature of the
chemical requires careful glove
selection and immediate
replacement upon

contamination[1].

Respiratory Protection

All handling of 1-Phenylhexan-
3-one must be conducted

inside a certified chemical

A fume hood is the primary
engineering control to prevent
respiratory exposure. The

related compound, 1-
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fume hood to minimize phenylhexan-3-ol, may cause

inhalation of vapors. respiratory irritation[2][4][8].

Operational and Disposal Plans

The following step-by-step procedures ensure the safe handling and disposal of 1-
Phenylhexan-3-one.

Experimental Workflow: Safe Handling Protocol

o Preparation: Before handling, ensure a chemical fume hood is operational and an
emergency eyewash station and safety shower are accessible[2]. Put on all required PPE as
detailed in the table above.

¢ Handling: Conduct all weighing and transferring of 1-Phenylhexan-3-one within the fume
hood[4][8]. Avoid direct contact with skin and eyes|[2].

o Storage: Store the chemical in a tightly sealed, properly labeled container in a cool, dry, and
well-ventilated area[2][3]. Ensure it is stored away from ignition sources, strong oxidants, and
strong acids|[3].

» Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with
soap and water[2].

Logical Relationship for Safe Handling
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Caption: Workflow for safe handling of 1-Phenylhexan-3-one.
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Disposal Plan: Step-by-Step Guide

Waste Segregation: Do not mix 1-Phenylhexan-3-one waste with halogenated solvents. It
should be collected in a designated "Non-Halogenated Organic Waste" container[8][9].

Container Management: Use a chemically compatible, leak-proof container for waste
collection. The container must be clearly labeled with "Hazardous Waste" and the full
chemical name[9][10]. Do not overfill the container; leave at least 5% of headspace for
thermal expansion[10].

Storage of Waste: Keep the waste container tightly closed when not in use and store it in a
designated satellite accumulation area within the laboratory, away from drains and
incompatible materials[2][10].

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety office. Adhere to all local, state, and federal regulations for
chemical waste disposal[2]. Never pour 1-Phenylhexan-3-one down the drain[2][8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. safety.fsu.edu [safety.fsu.edu]
2. aksci.com [aksci.com]
3. gloves.com [gloves.com]

4. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC
Chemistry [hscprep.com.au]

5. calpaclab.com [calpaclab.com]
6. lookchem.com [lookchem.com]
7. ehrs.upenn.edu [ehrs.upenn.edu]

8. scienceready.com.au [scienceready.com.au]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1360221?utm_src=pdf-body
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.chemistry.utoronto.ca/sites/www.chemistry.utoronto.ca/files/Hazardous%20Waste%20Storage%20and%20Disposal%202022.pdf
https://www.chemistry.utoronto.ca/sites/www.chemistry.utoronto.ca/files/Hazardous%20Waste%20Storage%20and%20Disposal%202022.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://aksci.com/sds/7566CR_SDS.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://aksci.com/sds/7566CR_SDS.pdf
https://www.benchchem.com/product/b1360221?utm_src=pdf-body
https://aksci.com/sds/7566CR_SDS.pdf
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.benchchem.com/product/b1360221?utm_src=pdf-custom-synthesis
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://aksci.com/sds/7566CR_SDS.pdf
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.calpaclab.com/glove-compatibility/
https://www.lookchem.com/404.htm
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 9. chemistry.utoronto.ca [chemistry.utoronto.ca]

e 10. Hazardous Waste Disposal Procedures | The University of Chicago Environmental
Health and Safety [safety.uchicago.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling 1-
Phenylhexan-3-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360221#personal-protective-equipment-for-
handling-1-phenylhexan-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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